![molecular formula C22H24N2O4S B298335 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one](/img/structure/B298335.png)
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as DMTS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to inhibit the activity of protein kinase B (Akt), which is involved in cell survival and proliferation. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is involved in inflammation and cancer progression. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to activate adenosine monophosphate-activated protein kinase (AMPK), which is involved in glucose uptake and insulin sensitivity. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce oxidative stress and inflammation, which are involved in the pathogenesis of the disease.
Biochemical and Physiological Effects
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects in different disease models. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to induce apoptosis and cell cycle arrest in cancer cells. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit angiogenesis, which is involved in cancer progression. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to reduce hepatic glucose production. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce amyloid-beta accumulation and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high yield of synthesis, low toxicity, and ability to penetrate the blood-brain barrier. However, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one also has some limitations, including its poor solubility in water and its instability under acidic conditions.
Future Directions
There are several future directions for 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its pharmacokinetic properties. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one also has potential applications in other diseases, such as cardiovascular disease and neurodegenerative diseases. Further studies are needed to fully understand the therapeutic potential of 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one and its mechanisms of action.
Synthesis Methods
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one can be synthesized using a simple one-pot reaction between 4-methoxybenzaldehyde, 3,4-dimethoxybenzylamine, and 3-propylthiocarbamide in the presence of acetic acid. The reaction produces a yellow crystalline compound with a high yield of around 85%.
Scientific Research Applications
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to improve glucose uptake and insulin sensitivity. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce amyloid-beta accumulation and improve cognitive function.
properties
Product Name |
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one |
---|---|
Molecular Formula |
C22H24N2O4S |
Molecular Weight |
412.5 g/mol |
IUPAC Name |
(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H24N2O4S/c1-5-12-24-21(25)20(14-15-6-11-18(27-3)19(13-15)28-4)29-22(24)23-16-7-9-17(26-2)10-8-16/h6-11,13-14H,5,12H2,1-4H3/b20-14-,23-22? |
InChI Key |
GTHSZGHNAYRLOC-HNNYNVTISA-N |
Isomeric SMILES |
CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.